Potassium magnesium sulfate

Specification

• CAS No.: 17855-14-0
• Molecular Formula: K2Mg2O12S3
• Molecular Weight: 415 g/mol
• IUPAC Name: dimagnesium;dipotassium;trisulfate
• Standard InChI: InChI=1S/2K.2Mg.3H2O4S/c;;;;3*1-5(2,3)4/h;;;;3*(H2,1,2,3,4)/q2*+1;2*+2;;;/p-6
• Standard InChI Key: WZISDKTXHMETKG-UHFFFAOYSA-H
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Mg+2].[Mg+2].[K+].[K+]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Mg+2].[Mg+2].[K+].[K+]

Introduction

Chemical Identity and Properties

Potassium magnesium sulfate is an inorganic double salt containing the transitional metal magnesium, alkaline metal potassium, and inorganic sulfuric acid. It exists in multiple forms with varying degrees of hydration.

Chemical Formulas and Nomenclature

The compound has several forms depending on its hydration state:

• Anhydrous form: K₂Mg(SO₄)₂

• Tetrahydrate form (leonite): K₂Mg(SO₄)₂·4H₂O

• Hexahydrate form (picromerite): K₂Mg(SO₄)₂·6H₂O

It is also known by several alternative names including:

• Dipotassium-magnesium sulfate

• Magnesium-potassium Tutton's salt

• Magnesium-potassium schoenite

• Langbeinite (K₂Mg₂(SO₄)₃)

Physical and Chemical Properties

The physical and chemical properties of potassium magnesium sulfate vary slightly based on its hydration state as shown in Table 1.

Table 1: Physical and Chemical Properties of Potassium Magnesium Sulfate

Property	Anhydrous	Tetrahydrate (Leonite)	Hexahydrate (Picromerite)
Molar mass	294.623 g/mol	366.712 g/mol	402.712 g/mol
Density	-	2.20 g/cm³	2.028 g/cm³
Crystal system	-	Monoclinic	Monoclinic
Cell parameters	-	a=9.889 Å, b=9.539 Å, c=11.769 Å, α=90°, β=95.31°, γ=90°	a=6.1335 Å, b=12.2484 Å, c=9.0954 Å, α=90°, β=104.88°, γ=90°
Color	White	Colorless to pale yellow	Colorless to white
Decomposition point	-	130°C	47°C
Refractive index	-	1.479	1.461
Stability	Hygroscopic	Stable	Stable
Hardness (Mohs scale)	-	2.5-3	2.5
Toxicity	Non-toxic	Non-toxic	Non-toxic

The compound is soluble in water but exhibits different solubility characteristics based on temperature and hydration state.

Crystal Structure

Potassium magnesium sulfate crystallizes in the monoclinic system. The hexahydrate form (picromerite) belongs to the space group P21/c, while the tetrahydrate form (leonite) belongs to the space group C2/m. The crystal structure features coordination between magnesium and water molecules, with sulfate and potassium ions arranged in a specific lattice pattern. X-ray diffraction studies have confirmed these structural arrangements, showing characteristic patterns that distinguish between the different hydrated forms.

Natural Occurrence

Mineralogical Forms

Potassium magnesium sulfate occurs naturally in several mineral forms:

• Picromerite (K₂Mg(SO₄)₂·6H₂O): The hexahydrate form, which is relatively common in evaporite deposits.

• Leonite (K₂Mg(SO₄)₂·4H₂O): The tetrahydrate form, found in marine salt deposits.

• Langbeinite (K₂Mg₂(SO₄)₃): A related mineral containing a higher proportion of magnesium sulfate.

Geographical Distribution

These minerals are found in various locations worldwide, primarily in evaporite deposits formed from ancient marine environments. Major occurrences include:

• Stassfurt potash district in Germany (Westeregeln, Leopoldshall, Aschersleben)

• Sigmundshall mine in Lower Saxony, Germany

• Vesuvius in Campania, Italy

• Stebnyk, Poland

• Carlsbad potash district in Eddy County, New Mexico, USA

• Qinghai Salt Lake in China

Leonite, named after Leo Strippelmann (Director of the salt works at Westeregeln, Germany), is particularly notable in these deposits as an uncommon secondary mineral of metamorphic origin in marine salt deposits and sometimes in volcanic fumaroles.

Synthesis and Production

Laboratory Synthesis

In laboratory settings, potassium magnesium sulfate can be synthesized through several methods:

Reaction of Component Salts

The most common synthesis method involves the reaction between magnesium sulfate and potassium sulfate:

2K₂SO₄ + MgSO₄ = K₂Mg(SO₄)₂

This reaction requires approximately 79.56 g of magnesium sulfate (heptahydrate) and 43.27 g of potassium sulfate to produce 100.00 g of potassium magnesium sulfate hexahydrate. The process involves dissolving the compounds separately in hot water and then mixing the solutions with intense stirring. Cooling or evaporation causes the double salt to crystallize.

Crystallization Method

Single crystals of potassium magnesium sulfate hexahydrate (picromerite) can be obtained from saturated aqueous solutions using the slow evaporation method at room temperature. This process yields bright, colorless, and transparent crystals with well-defined external faces suitable for structural studies.

Industrial Production

The industrial production of potassium magnesium sulfate typically involves processing natural minerals:

• Collection of raw potassium-magnesium sulfate ore from salt lakes or marine deposits

• Sorting using mechanical methods (screw machines, sieves)

• Removal of impurities (iron, debris)

• Pulverization to desired particle size

• Drying using air-cooled dryers at low temperatures

• Further sieving to achieve uniform particle size distribution

Alternative production methods are also described in patents, such as the process outlined in Chinese Patent CN107382381B, which details a multi-step procedure for producing high-quality potassium magnesium sulfate fertilizer from picromerite concentrate.

Applications

Agricultural Uses

Potassium magnesium sulfate serves as an important fertilizer due to its balanced composition of essential plant nutrients:

Nutritional Content

Commercial potassium magnesium sulfate fertilizers typically contain:

• Potassium (K): 18-22%

• Magnesium (Mg): 6.5-11.3%

• Sulfur (S): 16-22.4%

These nutrients play crucial roles in plant metabolism, with potassium regulating water balance and enzyme activation, magnesium serving as a component of chlorophyll, and sulfur contributing to protein synthesis.

Application Methods

The compound can be applied through various methods:

• Soil application (incorporation into soil at recommended rates)

• Drip irrigation systems

• Hydroponic solutions

• Foliar spray applications

It is particularly suitable for acidic soils due to its weakly alkaline nature and is recommended for crops such as rice, corn, peanut, tobacco, potato, fruit, and vegetables.

Animal Nutrition

Recent research has demonstrated the value of potassium magnesium sulfate as a dietary supplement in animal nutrition:

Feed Additive Composition

When used as a feed-grade mineral supplement, potassium magnesium sulfate typically contains:

• Potassium (K): minimum 18%

• Magnesium (Mg): minimum 11%

• Sulfur (S): minimum 22%

Benefits in Animal Nutrition

Studies have shown that dietary supplementation with potassium magnesium sulfate can:

• Improve growth performance in livestock

• Enhance antioxidant capacity

• Support intestinal immunity

• Positively modulate gut microbiota

Research on weaned piglets demonstrated that dietary inclusion of potassium-magnesium sulfate at levels between 0.15-0.75% improved average daily feed intake and modulated intestinal health parameters.

Medical Applications

While the primary applications are in agriculture and animal nutrition, there is some research on medical applications related to the component elements:

A study on intravenous magnesium sulfate showed no physical incompatibilities when combined with potassium phosphate, suggesting potential compatibility in medical formulations where both electrolytes are needed.

Additionally, research has indicated that magnesium supplementation can influence potassium homeostasis in critically ill patients, with magnesium sulfate administration improving potassium retention.

Research Findings

Thermal Analysis Studies

Thermal analysis of potassium magnesium sulfate has provided insights into its behavior at different temperatures:

Dehydration Process

Thermogravimetry (TGA) and differential thermal analysis (DTA) studies reveal that:

• Dehydration of the hexahydrate and tetrahydrate forms occurs between 70-200°C

• The hexahydrate form (picromerite) begins losing water molecules at approximately 47°C

• The tetrahydrate form (leonite) shows thermal stability up to approximately 130°C

• Complete dehydration results in the formation of anhydrous K₂Mg(SO₄)₂

Phase Transitions

X-ray diffraction patterns at elevated temperatures have identified several phase transitions:

• The anhydrous salt K₂Mg(SO₄)₂ forms at around 220°C

• Further heating to 320-430°C leads to the formation of K₂Mg₂(SO₄)₃ and β-K₂SO₄

• At higher temperatures, transformations between different polymorphs of potassium sulfate occur, with β-K₂SO₄ converting to α-K₂SO₄ at approximately 577°C

Agricultural Research

Research on potassium magnesium sulfate as a fertilizer has demonstrated several benefits:

• Enhanced nutrient absorption by plants

• Improved crop yields when applied at appropriate rates

• Benefits for magnesium-sensitive crops due to low chloride content

• Effective for soils with magnesium deficiencies

• Maintenance of neutral pH when applied to soil, preventing negative effects on soil acidity or alkalinity

Animal Nutrition Studies

Recent studies on potassium magnesium sulfate supplementation in animal diets have yielded promising results:

A comprehensive study with weaned piglets showed that dietary inclusion of potassium-magnesium sulfate:

• Linearly and quadratically increased average daily feed intake

• Reduced diarrhea incidence

• Improved intestinal morphology

• Enhanced antioxidant capacity and intestinal immunity

• Positively modulated colonic microbiota composition, particularly increasing the relative abundance of beneficial bacteria like Ruminococcaceae and Peptostreptococcaceae